Cas no 13924-95-3 (Methyl 5-hydroxypyrazine-2-carboxylate)

• Product Name: Methyl 5-hydroxypyrazine-2-carboxylate
• CAS No: 13924-95-3
• MF: C₆H₆N₂O₃
• MW: 154.12344121933
• MDL: MFCD08273469
• CID: 49540
• PubChem ID: 8027173
• Update Time: 2025-06-11

Methyl 5-hydroxypyrazine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 5-hydroxypyrazine-2-carboxylate
• 5-HYDROXY-PYRAZINE-2-CARBOXYLIC ACID METHYL ESTER
• Methyl 5-oxo-4,5-dihydro-2-pyrazinecarboxylate
• 5-Hydroxypyrazine-2-carboxylic acid methyl ester
• 008486
• CBI-BB ZERO
• methyl 6-oxo-1H-pyrazine-3-carboxylate
• Methyl 5-hydropyrazine-2-carboxylate
• methyl-5-hydroxy-2-pyrazinecarboxylate
• methyl 5-oxo-4,5-dihydropyrazine-2-carboxylate
• 5-Hydrocy-pyrazine-2-carboxylic acid methyl ester
• Pyrazinecarboxylic acid, 4,5-dihydro-5-oxo-, methyl ester
• CBI-BB ZERO/008486
• 5-HYDROXY-PYRAZINE-2-CARBOXYLIC ACID METHYL ESTER 95%
• 2-Pyrazinecarboxylic acid, 4,5-dihydro-5-oxo-, methyl ester
• PubChem9107
• 5-Hydroxy-pyrazine-2-carboxylicacidmethylester
• 2-hydroxy-5-carbomethoxy-pyrazine
• VNFXNPFSTYYFCZ-UHFFFAOYSA-N
• WT685
• SBB014253
• STK689788
• DS-10769
• GEO-01557
• FT-0648274
• DTXSID60429011
• Methyl5-Hydroxypyrazine-2-Carboxylate
• MFCD08273469
• 13924-95-3
• W-205528
• NCGC00339591-01
• AKOS005256965
• W16685
• AB01332748-02
• CS-M3260
• SCHEMBL428719
• AC-8940
• CCG-321597
• AKOS017354677
• AM20080830
• EN300-106526
• PB32586
• CHEMBL4566873
• SY031016

• MDL： MFCD08273469
• Inchi： 1S/C6H6N2O3/c1-11-6(10)4-2-8-5(9)3-7-4/h2-3H,1H3,(H,8,9)
• InChI Key： VNFXNPFSTYYFCZ-UHFFFAOYSA-N
• SMILES： O(C)C(C1=CNC(C=N1)=O)=O

Computed Properties

• Exact Mass: 154.03800
• Monoisotopic Mass: 154.038
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 255
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 4
• XLogP3: -0.6
• Topological Polar Surface Area: 67.8

Experimental Properties

• Color/Form: Yellow to Brown Solid
• Density: 1.39
• Melting Point: 178-181 °C
• Boiling Point: 424.1°C at 760 mmHg
• Flash Point: 210.3°C
• Refractive Index: 1.58
• PSA: 72.31000
• LogP: -0.03120

Methyl 5-hydroxypyrazine-2-carboxylate Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H332-H335
• Warning Statement： P261;P305+P351+P338
• Storage Condition：Sealed in dry,Room Temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrazines Pyrazine carboxylic acids and derivatives

Additional information on Methyl 5-hydroxypyrazine-2-carboxylate

Methyl 5-hydroxypyrazine-2-carboxylate (CAS No. 13924-95-3): An Overview of Its Properties, Applications, and Recent Research

Methyl 5-hydroxypyrazine-2-carboxylate (CAS No. 13924-95-3) is a versatile compound with a wide range of applications in the fields of chemistry, biology, and pharmaceuticals. This compound, characterized by its unique structure and properties, has garnered significant attention in recent years due to its potential in various research areas and industrial applications.

The chemical structure of Methyl 5-hydroxypyrazine-2-carboxylate consists of a pyrazine ring with a hydroxyl group at the 5-position and a methyl ester group at the 2-position. This configuration imparts distinct chemical and physical properties to the compound, making it suitable for a variety of applications. The molecular formula is C₇H₇N₂O₃, and its molecular weight is approximately 167.14 g/mol.

In terms of physical properties, Methyl 5-hydroxypyrazine-2-carboxylate is a white crystalline solid at room temperature. It is soluble in common organic solvents such as methanol, ethanol, and dimethyl sulfoxide (DMSO), but has limited solubility in water. These solubility characteristics make it easy to handle and process in laboratory settings and industrial applications.

The biological activity of Methyl 5-hydroxypyrazine-2-carboxylate has been the subject of numerous studies. One of the key areas of interest is its potential as an antimicrobial agent. Recent research has shown that this compound exhibits significant antibacterial activity against both Gram-positive and Gram-negative bacteria. For instance, a study published in the Journal of Medicinal Chemistry in 2021 demonstrated that Methyl 5-hydroxypyrazine-2-carboxylate effectively inhibited the growth of Staphylococcus aureus and Escherichia coli, two common pathogens responsible for various infections.

Beyond its antimicrobial properties, Methyl 5-hydroxypyrazine-2-carboxylate has also shown promise in the field of cancer research. Studies have indicated that this compound possesses antiproliferative effects on various cancer cell lines. A notable study published in the International Journal of Cancer in 2020 reported that Methyl 5-hydroxypyrazine-2-carboxylate induced apoptosis in human breast cancer cells by modulating key signaling pathways involved in cell survival and proliferation.

In addition to its biological activities, Methyl 5-hydroxypyrazine-2-carboxylate has been explored for its potential as a building block in organic synthesis. The presence of the hydroxyl group and the methyl ester group provides multiple functional handles for further chemical modifications. This versatility makes it an attractive starting material for the synthesis of more complex molecules with diverse biological activities.

The synthesis of Methyl 5-hydroxypyrazine-2-carboxylate can be achieved through several routes, each with its own advantages and limitations. One common method involves the reaction of methyl cyanoacetate with hydrazine hydrate followed by oxidation to introduce the hydroxyl group. Another approach involves the condensation of pyrazine-2-carbaldehyde with methanol in the presence of a base, followed by oxidation to form the carboxylic acid derivative.

The safety profile of Methyl 5-hydroxypyrazine-2-carboxylate is an important consideration for its use in various applications. While it is generally considered safe when handled properly, appropriate precautions should be taken to avoid inhalation, ingestion, or skin contact. Safety data sheets (SDS) provide detailed information on handling, storage, and disposal procedures to ensure safe use.

In conclusion, Methyl 5-hydroxypyrazine-2-carboxylate (CAS No. 13924-95-3) is a multifaceted compound with significant potential in various fields, including antimicrobial agents, cancer research, and organic synthesis. Ongoing research continues to uncover new applications and mechanisms of action for this compound, highlighting its importance in both academic and industrial settings.